Cas no 2171280-53-6 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid
• CAS No: 2171280-53-6
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5848957
• PubChem ID: 165494809
• Update Time: 2025-10-15

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid
• 2171280-53-6
• EN300-1491703

• Inchi： 1S/C26H32N2O5/c1-4-9-22(24(31)28-26(2,3)15-14-23(29)30)27-25(32)33-16-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,21-22H,4,9,14-16H2,1-3H3,(H,27,32)(H,28,31)(H,29,30)/t22-/m0/s1
• InChI Key： WUTLIWIPVQFYJC-QFIPXVFZSA-N
• SMILES： O(C(N[C@@H](CCC)C(NC(C)(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid

Research Briefing on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid (CAS: 2171280-53-6)

In recent years, the compound 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid (CAS: 2171280-53-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc (9-fluorenylmethoxycarbonyl) protecting group and unique amino acid backbone, serves as a critical intermediate in peptide synthesis and drug development. Its structural features make it particularly valuable for the design of novel therapeutics, including protease inhibitors and targeted drug delivery systems.

Recent studies have focused on optimizing the synthesis of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a streamlined solid-phase peptide synthesis (SPPS) protocol that reduces side reactions and enhances scalability. The study highlighted the compound's role in constructing complex peptide architectures, particularly those with hydrophobic domains, which are challenging to synthesize using conventional methods.

Another key area of research involves the application of this compound in the development of peptide-based therapeutics. A 2024 study in ACS Chemical Biology demonstrated its utility in creating stapled peptides—a class of molecules with enhanced stability and bioavailability. The researchers utilized 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid as a building block to introduce hydrophobic staples, resulting in peptides with improved binding affinity to target proteins. This advancement holds promise for treating diseases such as cancer and infectious diseases.

In addition to its synthetic applications, the compound has been investigated for its potential in prodrug design. A recent preprint on bioRxiv detailed its use in creating pH-sensitive prodrugs that release active agents in tumor microenvironments. The study leveraged the Fmoc group's cleavage properties under specific conditions, showcasing the versatility of 2171280-53-6 in targeted therapy development.

Despite these advancements, challenges remain in the large-scale production and cost-effectiveness of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid. Future research directions may explore alternative protecting groups or greener synthesis routes to address these limitations. Overall, the compound continues to be a focal point in chemical biology, with its applications expanding into new therapeutic and diagnostic domains.